4-iodo-N-(2-thienylmethyl)benzenesulfonamide
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Overview
Description
4-iodo-N-(2-thienylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C11H10INO2S2 and its molecular weight is 379.23. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research has demonstrated that derivatives of benzenesulfonamide exhibit significant anticancer activity. For instance, a study synthesized novel benzenesulfonamide derivatives, showing marked activity against human colorectal carcinoma and human cervix carcinoma cell lines. This highlights the potential of such compounds in developing new anticancer therapies (Karakuş et al., 2018).
Antimetastatic Activity
Ureido-substituted benzenesulfonamides have shown potent inhibition of carbonic anhydrase IX, a tumor-associated enzyme, and demonstrated significant antimetastatic activity in models of breast cancer metastasis (Pacchiano et al., 2011). This suggests their utility in designing novel drugs for treating metastatic cancers.
Chemical Synthesis and Applications
Benzenesulfonamides are utilized as intermediates in chemical syntheses, offering pathways to diverse chemical scaffolds. A review detailed the application of polymer-supported benzenesulfonamides in solid-phase synthesis, highlighting their versatility in generating various privileged structures (Fülöpová & Soural, 2015).
Enzyme Inhibition for Therapeutic Applications
Compounds incorporating the benzenesulfonamide moiety have been explored for their potent inhibitory action against carbonic anhydrase isozymes, with implications in treating conditions like glaucoma and potentially reducing intraocular pressure (Casini et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
4-iodo-N-(thiophen-2-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10INO2S2/c12-9-3-5-11(6-4-9)17(14,15)13-8-10-2-1-7-16-10/h1-7,13H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOMVNAARFVEYSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNS(=O)(=O)C2=CC=C(C=C2)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10INO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.